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Compound of Interest

Compound Name: Triazole sulcotrione

CAS No.: 1911613-97-2

Cat. No.: B13431546

Get Quote

Executive Summary & Hazard Context
Handling Sulcotrione (CAS 99105-77-8) in conjunction with Triazole moieties (active fungicides

or precursors like 1,2,4-Triazole) presents a complex toxicological profile. While Sulcotrione is

a potent HPPD inhibitor with specific organ toxicity (kidney) and ocular risks, Triazoles are

frequently classified as reproductive toxins (CMR agents).

The Core Safety Directive: Treat this combination as a Category 2 Reproductive Toxin and a

Potent Skin Sensitizer.

This guide moves beyond generic SDS advice to provide a field-validated operational protocol.

It assumes the material is handled in both solid (powder) and solvated states, requiring distinct

barrier technologies.

Toxicological Risk Assessment (The "Why")
To select the correct PPE, we must understand the mechanism of injury. The table below

synthesizes the critical hazard statements that drive our equipment choices.
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Hazard Class Component H-Code
Critical Implication
for PPE

Reproductive Toxicity Triazoles / Sulcotrione H361d

Suspected of

damaging the unborn

child.[1][2][3][4] Zero-

skin-contact policy is

mandatory.

Skin Sensitization Sulcotrione H317

May cause allergic

skin reaction. Latex

gloves are forbidden;

nitrile breakthrough

times must be

monitored.

Target Organ Tox

(Repeated)
Sulcotrione H373

Kidney damage risk.

[2] Inhalation of dusts

over time is a silent

accumulator.

Eye Irritation Both H319

Causes serious eye

irritation.[4][5] Safety

glasses are

insufficient for powder

handling; goggles are

required.

Aquatic Toxicity Sulcotrione H410

Very toxic to aquatic

life.[1][2][3][6] Spill

cleanup must never

use sink drains.

Personal Protective Equipment (PPE) Matrix
This protocol uses a Redundant Barrier System. We do not rely on a single layer of protection.

3.1 Hand Protection: The "Double-Glove" Standard
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Rationale: Sulcotrione is a solid, but often dissolved in organic solvents (Acetonitrile, DMSO)

for analysis. Solvents act as a vehicle, carrying the toxin through glove pores.

Inner Glove: Nitrile (0.10 mm / 4 mil). Color: Blue/Purple (for contrast).

Outer Glove: Extended Cuff Nitrile or Neoprene (0.12 mm+ / 5-6 mil). Color: Orange/Green.

Protocol: Change outer gloves every 30 minutes if handling solutions, or immediately upon

splash.

Validation: Check permeation breakthrough times for your specific solvent carrier (e.g.,

Acetonitrile breakthrough on standard nitrile is <5 mins).

3.2 Respiratory Protection
Rationale: Sulcotrione is a fine powder; Triazoles can be volatile.

Primary Engineering Control: All weighing must occur inside a Fume Hood or Powder

Containment Balance Enclosure.

PPE (Secondary):

Solid Handling: N95 is minimum; P100/P3 (HEPA) half-mask is preferred for quantities

>1g.

Solution Handling: If outside a hood (emergency only), use A2P3 combination filters

(Organic Vapor + Particulate).

3.3 Ocular & Body Protection[4]
Eyes: Unvented chemical splash goggles (ANSI Z87.1+). Reason: H319 Eye Irritation + Dust

entry.

Body: Tyvek® lab coat or disposable coveralls (Type 5/6 protection against particles and light

splashes).

Operational Workflow: Gowning & Handling Logic
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The following decision logic dictates the PPE requirement based on the physical state of the

material.

Start: Material Assessment

Physical State?

Solid / Powder Solvated / Liquid

Quantity > 100mg? Solvent Type?

LEVEL 1 PPE:
Nitrile Gloves (Double)

Safety Glasses
Lab Coat

Fume Hood

No

LEVEL 2 PPE:
Nitrile + Neoprene Gloves

Splash Goggles
P100 Respirator
Tyvek Sleeves

Yes Water/Buffer DMSO/Methanol

LEVEL 3 PPE:
Full Tyvek Suit

PAPR or Full Face Mask
Double High-Breakthrough Gloves

DCM/Chloroform

Click to download full resolution via product page

Figure 1: PPE Decision Logic based on physical state and solvent carrier. Note that

halogenated solvents (Level 3) permeate standard nitrile rapidly, requiring specialized laminate

gloves.

Step-by-Step Handling Protocol
5.1 Donning (Putting On)
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Inspection: Check Tyvek sleeves and gloves for tears.

Inner Layer: Don inner nitrile gloves. Tape cuffs to lab coat sleeves if working with high

volumes.

Outer Layer: Don outer gloves (different color). Ensure no skin is exposed at the wrist.

Face: Don goggles before respirator (if using half-mask) to ensure seal check.

5.2 The "Active" Phase (Weighing & Mixing)
Static Control: Use an anti-static gun or bar when weighing Sulcotrione powder. Static jump

can cause powder to disperse onto gloves/sleeves.

Tooling: Use disposable spatulas. If reusable, wipe with methanol-dampened Kimwipe inside

the hood before removing for washing.

Decontamination: Keep a "dirty" zone inside the hood. Do not remove hands from the hood

until outer gloves are wiped down.

5.3 Doffing (Removal) - The Critical Risk Point
Most exposures occur during removal of contaminated PPE.

1. Decon Outer Gloves
(Wipe with Solvent)

2. Remove Outer Gloves
(Beak Method - No Snap)

3. Remove Goggles/Mask
(Handle by Straps Only)

4. Remove Lab Coat
(Roll Inside-Out)

5. Remove Inner Gloves
(Don't touch skin)

6. Wash Hands
(Soap/Water 20s)

Click to download full resolution via product page

Figure 2: Safe Doffing Sequence. The "Beak Method" involves pinching the glove at the wrist

and peeling it off so the contaminated side is wrapped inside.

Emergency & Disposal Procedures
6.1 Spill Management

Dry Spill (Powder):

Do NOT use a brush (creates dust).
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Cover with wet paper towels (to dampen) or use a HEPA vacuum dedicated to hazardous

chemicals.

Scoop into a wide-mouth jar.

Wet Spill (Solvent):

Cover with absorbent pads (chem-mats).

Clean area with soap and water, then 70% Ethanol. Do not use bleach (potential reaction

with Triazole nitrogens depending on specific derivative).

6.2 Waste Disposal
Sulcotrione is H410 (Very toxic to aquatic life).[2]

Liquids: Collect in "High Hazard - Halogenated Organic" waste stream.

Solids/PPE: All contaminated gloves and wipes must go into Hazardous Solid Waste for

incineration. Never regular trash.

Rinsate: First rinse of glassware must be collected as hazardous waste.

References
European Chemicals Agency (ECHA).Sulcotrione - Substance Information & Classification.

Retrieved from

National Institutes of Health (NIH) - PubChem.Sulcotrione Compound Summary (CID

91760). Retrieved from

Ansell Chemical Protection.Permeation Breakthrough Times for Nitrile vs. Organic Solvents.

Retrieved from

Occupational Safety and Health Administration (OSHA).Toxic and Hazardous Substances:

1910.1450 (Lab Standard). Retrieved from

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Sulcotrione.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13431546?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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